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Compound of Interest

Compound Name: Dinitromethane

Cat. No.: B14754101

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive overview of dinitromethane, focusing on its
properties, synthesis, and significant safety considerations. Crucially, it addresses the
compound's limited utility as a solvent in chemical reactions, a consequence of its inherent
instability and explosive nature. In contrast, this note also details the properties and
applications of the related compound, nitromethane, a widely used polar aprotic solvent, to
provide a valuable comparative perspective for chemical research and development.

Dinitromethane: Properties and Hazards

Dinitromethane (CH2N204) is a nitro compound characterized by the presence of two nitro
groups attached to a central carbon atom.[1] While it exists as a colorless liquid with a faint,
pleasant odor, its practical application in a laboratory setting is severely restricted due to its
hazardous properties.[2] Purified dinitromethane is relatively stable at room temperature and
can be stored for extended periods at 0°C.[2] However, it is highly sensitive to shock and
friction and decomposes exothermically at high temperatures, releasing toxic nitrogen oxides
and carbon dioxide.[1] This thermal decomposition is a key characteristic exploited in its use as
an energetic material, such as a precursor for high-energy explosives and a component in
propellant formulations.[1]

The U.S. Department of Transportation has forbidden the transportation of dinitromethane,
further underscoring its hazardous nature and limiting its accessibility for general laboratory
use.[2]
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Physicochemical Properties of Dinitromethane

The following table summarizes the key physicochemical properties of dinitromethane.

Property Value Reference
Molecular Formula CH2N204 [11[3]
Molecular Weight 106.04 g/mol [1]
Appearance Colorless liquid [11[2]
Odor Weak pleasant odor [2]
Boiling Point 39-40 °C (at 2 mmHg) [2]
Melting Point -3°C [1]
Density ~1.35 g/cm3 [1]
Solubility Soluble in water, ethanol, and 0]
acetone
pKa 3.6 (at 25°C) [3]

Synthesis of Dinitromethane

Dinitromethane can be synthesized through various methods, typically involving the nitration
of methane derivatives.[1] One established method involves the reaction of the potassium salt
of dinitromethanide with hydrogen fluoride in diethyl ether.[2] Another route involves the
nitration of methyl malonate followed by saponification of the resulting product.[4] The nitration
process often requires carefully controlled conditions to prevent the decomposition of the
product, with agents like red fuming nitric acid, nitric-sulfuric acid mixtures, or nitrogen tetroxide
being employed.[1][4]

Safety and Handling of Dinitromethane

Due to its explosive nature, handling dinitromethane requires extreme caution and adherence
to stringent safety protocols. It is sensitive to shock, friction, and heat.[1]
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Personal Protective Equipment (PPE) and Emergency

Procedures
Precaution Description Reference

) Wear tightly fitting safety
Eye/Face Protection o ) [5]
goggles with side-shields.

) ] Wear fire/flame resistant and
Skin Protection ) ) ) [5]
impervious clothing.

Use a full-face respirator if
Respiratory Protection exposure limits are exceeded [5]

or irritation is experienced.

In case of a spill, evacuate the
area, remove all ignition
i sources, and use non-sparking
Spill _ [6]
tools for cleanup. Absorb with
inert material and place in a

suitable container for disposal.

Use water spray, dry chemical,
carbon dioxide, or alcohol-
resistant foam to extinguish

Fire fires. Do not use bicarbonate- [6]
based dry chemical
extinguishers. Containers may

explode in a fire.

Dispose of as hazardous
waste at a licensed chemical
) destruction plant or via
Disposal o ) ] [5]
controlled incineration with flue
gas scrubbing. Do not

discharge to sewer systems.

The following diagram illustrates the critical safety considerations for handling dinitromethane.
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Caption: Key safety considerations for dinitromethane.
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Nitromethane: A Viable Solvent Alternative

In stark contrast to dinitromethane, nitromethane (CH3sNO2) is a versatile and widely used

polar aprotic solvent in organic synthesis.[7][8] Its high polarity and ability to dissolve a wide

range of substances make it a valuable medium for various chemical reactions.[9][10]

Comparative Properties: Dinitromethane vs.

Nitromethane

Property Dinitromethane Nitromethane Reference
Molecular Formula CH2N20a4 CHsNO:2 [1][7]
Molecular Weight 106.04 g/mol 61.04 g/mol [1107]
Boiling Point 39-40 °C (at 2 mmHgQ) 101.2 °C [21[7]

Unstable, sensitive to

Stabilit Relatively stable 17
Y shock and heat Y HI]
) ) ) Solvent, fuel additive,
Primary Use Energetic material o ] [1][7]
synthetic intermediate
) Forbidden by U.S. Regulated, but
Transportation [2]

DOT

transportable

Applications of Nitromethane as a Solvent

Nitromethane serves as a solvent in several important organic reactions, including:

e Henry Reaction (Nitroaldol Reaction): The reaction between a nitroalkane and an aldehyde

or ketone to form a (-nitro alcohol. Nitromethane can act as both a reactant and a solvent in

this reaction.[11][12]

o Nef Reaction: The conversion of a primary or secondary nitroalkane to an aldehyde or

ketone.[13][14][15]

e Michael Addition: The addition of a nucleophile to an a,3-unsaturated carbonyl compound.

Nitromethane can be used as the nucleophile and sometimes as the solvent.[16][17]
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Nitromethane's utility also extends to dissolving polymers, waxes, and resins, and it is used in
the formulation of coatings and adhesives.[9][10]

Logical Workflow for Solvent Selection

The stark contrast between dinitromethane and nitromethane highlights the critical importance
of evaluating a compound's properties before its use as a solvent. The following diagram
presents a logical workflow for this evaluation, using dinitromethane as a case study for a
compound that is unsuitable as a general laboratory solvent.
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Caption: A logical workflow for evaluating a potential solvent.

Conclusion

While dinitromethane possesses interesting chemical properties, its extreme instability and
explosive nature render it unsuitable and unsafe for general use as a solvent in a research or
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drug development setting. The significant handling and transportation restrictions further limit
its practical application. For researchers seeking a polar aprotic solvent, nitromethane presents
a much safer and more versatile alternative with a well-established track record in a variety of
important organic transformations. A thorough evaluation of a compound's safety and physical
properties is paramount before its consideration as a solvent in any chemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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